![molecular formula C12H14BrNO2 B1402370 4-(2-Bromo-3-methylbenzoyl)morpholine CAS No. 1319196-68-3](/img/structure/B1402370.png)
4-(2-Bromo-3-methylbenzoyl)morpholine
Overview
Description
4-(2-Bromo-3-methylbenzoyl)morpholine (4-BMM), also known as 4-bromo-3-methylbenzamide, is an organic compound belonging to the class of benzamides. It is a white crystalline solid that is soluble in water, ethanol, and other organic solvents. 4-BMM is an important intermediate in the synthesis of a variety of drugs, such as anti-inflammatory agents, antibiotics, and anti-tumor agents. It is also used as a reagent in the synthesis of other compounds.
Scientific Research Applications
Pharmacological Properties
- Synthesis and Pharmacological Investigation : Some derivatives of 4-(2-Bromo-3-methylbenzoyl)morpholine, such as 3:4:5-Trimethoxybenzoyl morpholine, have been synthesized and examined for their toxicity, tranquillizing action, and analgesic activity. Notably, 3:4:5-Trimethoxybenzoyl morpholine and its 2-methyl derivative displayed significant tranquillizing and analgesic effects, along with slight toxicity (Vargha et al., 1962).
Photophysical Characterization
- Structural Analysis and Photophysical Properties : The synthesis of 4-[(E)-2-(4-Carboxyphenyl)diazenyl]-morpholine has been achieved, and its structure was analyzed using X-ray. The compound exhibited significant absorption spectra and emission properties, suggesting its potential application in photophysical studies (Chin et al., 2010).
Anticancer Activities
- Synthesis of Benzoquinazolinones : 6-(Morpholin-4-yl)benzo[h]quinazolin-4(3H)-one derivatives were synthesized and screened for potential cytotoxicity. One of the compounds showed interesting anticancer activities, highlighting the relevance of such morpholine derivatives in cancer research (Nowak et al., 2014).
Molecular Docking and Biological Activity
- DNA-PK Inhibitors : Derivatives of morpholine, such as 2-morpholin-4-ylpyrido[1,2-a]pyrimidin-4-ones and 2-morpholin-4-yl-1H-quinolin-4-ones, have been investigated as potent inhibitors of DNA-dependent protein kinase (DNA-PK). These compounds exhibited promising activity in potentiating ionizing radiation-induced cytotoxicity in vitro, suggesting potential applications in cancer therapy (Cano et al., 2010).
Mechanism of Action
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
The morpholine ring is known to enhance the bioavailability of many drugs.
Result of Action
Action Environment
Properties
IUPAC Name |
(2-bromo-3-methylphenyl)-morpholin-4-ylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14BrNO2/c1-9-3-2-4-10(11(9)13)12(15)14-5-7-16-8-6-14/h2-4H,5-8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDTCLDBXEBNXPT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C(=O)N2CCOCC2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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